(1S,4R)-4-(2-Amino-6-chloro-9H-purin-9-yl)-2-cyclopentene-1-methanol
(1S,4R)-4-(2-Amino-6-chloro-9H-purin-9-yl)-2-cyclopentene-1-methanol
Brand Name:
Vulcanchem
CAS No.:
136522-33-3
VCID:
VC21282331
InChI:
InChI=1S/C11H12ClN5O/c12-9-8-10(16-11(13)15-9)17(5-14-8)7-2-1-6(3-7)4-18/h1-2,5-7,18H,3-4H2,(H2,13,15,16)/t6-,7+/m1/s1
SMILES:
C1C(C=CC1N2C=NC3=C2N=C(N=C3Cl)N)CO
Molecular Formula:
C11H12ClN5O
Molecular Weight:
265.7 g/mol
(1S,4R)-4-(2-Amino-6-chloro-9H-purin-9-yl)-2-cyclopentene-1-methanol
CAS No.: 136522-33-3
Cat. No.: VC21282331
Molecular Formula: C11H12ClN5O
Molecular Weight: 265.7 g/mol
* For research use only. Not for human or veterinary use.
Specification
| CAS No. | 136522-33-3 |
|---|---|
| Molecular Formula | C11H12ClN5O |
| Molecular Weight | 265.7 g/mol |
| IUPAC Name | [(1S,4R)-4-(2-amino-6-chloropurin-9-yl)cyclopent-2-en-1-yl]methanol |
| Standard InChI | InChI=1S/C11H12ClN5O/c12-9-8-10(16-11(13)15-9)17(5-14-8)7-2-1-6(3-7)4-18/h1-2,5-7,18H,3-4H2,(H2,13,15,16)/t6-,7+/m1/s1 |
| Standard InChI Key | IHEDZPMXLKYPSA-RQJHMYQMSA-N |
| Isomeric SMILES | C1[C@@H](C=C[C@@H]1N2C=NC3=C2N=C(N=C3Cl)N)CO |
| SMILES | C1C(C=CC1N2C=NC3=C2N=C(N=C3Cl)N)CO |
| Canonical SMILES | C1C(C=CC1N2C=NC3=C2N=C(N=C3Cl)N)CO |
Mass Molarity Calculator
- mass of a compound required to prepare a solution of known volume and concentration
- volume of solution required to dissolve a compound of known mass to a desired concentration
- concentration of a solution resulting from a known mass of compound in a specific volume
Molecular Mass Calculator